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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Methoxyethylamine, a crucial intermediate in pharmaceutical and fine

chemical synthesis. The following sections detail its boiling point and density, along with the

standardized experimental protocols for their determination, ensuring accurate and

reproducible results in a laboratory setting.

Core Physicochemical Data
The boiling point and density are fundamental properties that inform the handling, purification,

and application of 2-Methoxyethylamine. The data, compiled from various sources, are

presented below for easy reference and comparison.
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Property Value Conditions

Boiling Point 95 °C
At 760 mmHg (1013 hPa)[1][2]

[3][4]

106-107 °C Not specified[5]

90 °C Not specified[6]

Density 0.87 g/cm³ At 20 °C[1][3]

0.864 g/mL At 25 °C[2]

0.853 g/cm³ Not specified[7]

Experimental Protocols
Accurate determination of the boiling point and density of 2-Methoxyethylamine is paramount

for its application in research and development. The following are detailed methodologies for

these key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A standard method for this determination is the micro-boiling point method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Clamps and stand

Procedure:
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A small volume (a few milliliters) of 2-Methoxyethylamine is placed into the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

liquid.

The test tube is then securely clamped and partially immersed in a heating bath, with a

thermometer positioned to measure the temperature of the liquid.

The heating apparatus is turned on, and the temperature is gradually increased.

As the liquid heats, a stream of bubbles will be observed emerging from the open end of the

capillary tube.

Heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[6][8]

Determination of Density
Density is the mass of a substance per unit volume. A common and accurate method for

determining the density of a liquid is using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath with temperature control

2-Methoxyethylamine sample

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance (m1).

The pycnometer is then filled with distilled water and placed in a constant temperature water

bath until it reaches thermal equilibrium (e.g., at 20°C). The water level is adjusted to the

mark, and the outside is dried. The mass of the pycnometer filled with water is then

measured (m2).

The pycnometer is emptied, dried, and then filled with 2-Methoxyethylamine.

The same procedure of bringing the pycnometer to thermal equilibrium in the water bath is

followed. The mass of the pycnometer filled with the sample is measured (m3).

The density of the 2-Methoxyethylamine is calculated using the following formula: Density =

[(m3 - m1) / (m2 - m1)] * Density of water at the experimental temperature

Synthesis Workflow for 2-Methoxyethylamine
The following diagram illustrates a common synthetic route for 2-Methoxyethylamine, starting

from ethanolamine and benzaldehyde. This multi-step process is a staple in organic synthesis

and highlights the chemical transformations required to produce the target molecule.

Ethanolamine

Azeotropic Dehydration

Benzaldehyde

Aldimine Intermediate Methylation
(Alkaline Conditions)

N-benzyl-N-methyl-
2-methoxyethylamine

Removal of
Protective Group Distillation 2-Methoxyethylamine

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Methoxyethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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